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Compound of Interest

Compound Name: Jasamplexoside C

Cat. No.: B15589856 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available physicochemical data

for Jasamplexoside C, a secoiridoid glucoside isolated from plants of the Jasminum genus.

Due to the limited publicly available information on this specific compound, this document also

includes general characteristics and methodologies applicable to the broader class of

secoiridoid glycosides to provide a foundational understanding for researchers.

Core Physicochemical Properties
Quantitative physicochemical data for Jasamplexoside C is not widely reported in scientific

literature. The following table summarizes the currently available information.
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Property Value Source

CAS Number 147742-02-7 [1][2][3]

Molecular Formula
Not definitively reported in

searched literature.

Molecular Weight
Not definitively reported in

searched literature.

Melting Point
Not reported in searched

literature.

Solubility

While specific data for

Jasamplexoside C is

unavailable, a related

compound, Jasamplexoside A,

is reported to be soluble in

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, and

Acetone.[1] This suggests a

similar solubility profile for

Jasamplexoside C.

pKa
Not reported in searched

literature.

LogP
Not reported in searched

literature.

General Experimental Protocols for Secoiridoid
Glucoside Isolation and Characterization
The isolation and characterization of novel compounds like Jasamplexoside C from plant

sources typically follow a multi-step experimental workflow. The following is a generalized

protocol based on methodologies reported for secoiridoid glucosides from Jasminum species.

[4][5][6]
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Plant Material Collection and Preparation: Fresh or dried plant material (e.g., leaves, stems,

or flowers of Jasminum sambac) is collected and ground into a fine powder to increase the

surface area for solvent extraction.

Solvent Extraction: The powdered plant material is subjected to extraction with a suitable

organic solvent, typically methanol or ethanol, at room temperature over an extended period.

This process is often repeated multiple times to ensure exhaustive extraction of the target

compounds.

Concentration: The resulting crude extract is filtered and then concentrated under reduced

pressure using a rotary evaporator to yield a viscous residue.

Fractionation and Purification
Solvent-Solvent Partitioning: The crude extract is suspended in water and sequentially

partitioned with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and

n-butanol). This step separates compounds based on their differential solubility.

Chromatographic Separation: The fractions obtained from partitioning are subjected to

various chromatographic techniques for further purification. These may include:

Column Chromatography: Using silica gel or other stationary phases to separate

compounds based on their affinity to the stationary phase.

High-Performance Liquid Chromatography (HPLC): A more refined technique for final

purification of the isolated compounds.

Structure Elucidation
The chemical structure of the purified compound is determined using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to

determine the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): Techniques such as Electrospray Ionization Mass Spectrometry

(ESI-MS) are used to determine the molecular weight and elemental composition of the

compound.
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Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the presence of

chromophores in the molecule.

Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the isolation and characterization of

secoiridoid glycosides from a plant source.
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General workflow for isolation and characterization of secoiridoid glycosides.

Signaling Pathways
Currently, there is no publicly available information regarding the biological activity or

associated signaling pathways of Jasamplexoside C. Further research is required to elucidate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15589856?utm_src=pdf-body-img
https://www.benchchem.com/product/b15589856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


its potential pharmacological effects and mechanisms of action.

Conclusion
Jasamplexoside C remains a poorly characterized natural product. This guide consolidates

the limited available data and provides a general framework for its study based on established

methodologies for related compounds. Further investigation is warranted to fully determine its

physicochemical properties, biological activities, and potential applications in research and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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